Cas no 851132-05-3 (N-(1,3-benzothiazol-2-yl)-2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide)

N-(1,3-Benzothiazol-2-yl)-2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide is a heterocyclic compound featuring a benzothiazole core linked to an imidazole-thioacetamide moiety. Its molecular structure, incorporating both benzothiazole and imidazole rings, suggests potential utility in medicinal chemistry and agrochemical applications. The presence of sulfur and nitrogen heteroatoms enhances its binding affinity to biological targets, making it a candidate for enzyme inhibition or receptor modulation. The 3,5-dimethylphenyl substitution may improve lipophilicity and metabolic stability. This compound is of interest for researchers exploring novel bioactive molecules, particularly in the development of antimicrobial or antitumor agents. Its synthetic versatility allows for further derivatization to optimize physicochemical and pharmacological properties.
N-(1,3-benzothiazol-2-yl)-2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide structure
851132-05-3 structure
Product name:N-(1,3-benzothiazol-2-yl)-2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide
CAS No:851132-05-3
MF:C20H18N4OS2
MW:394.513121128082
CID:6437305

N-(1,3-benzothiazol-2-yl)-2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(1,3-benzothiazol-2-yl)-2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide
    • N-(benzo[d]thiazol-2-yl)-2-((1-(3,5-dimethylphenyl)-1H-imidazol-2-yl)thio)acetamide
    • Acetamide, N-2-benzothiazolyl-2-[[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]thio]-
    • Inchi: 1S/C20H18N4OS2/c1-13-9-14(2)11-15(10-13)24-8-7-21-20(24)26-12-18(25)23-19-22-16-5-3-4-6-17(16)27-19/h3-11H,12H2,1-2H3,(H,22,23,25)
    • InChI Key: HYYPASYSEWWZAR-UHFFFAOYSA-N
    • SMILES: C(NC1=NC2=CC=CC=C2S1)(=O)CSC1N(C2=CC(C)=CC(C)=C2)C=CN=1

Experimental Properties

  • Density: 1.36±0.1 g/cm3(Predicted)
  • pka: 8.78±0.70(Predicted)

N-(1,3-benzothiazol-2-yl)-2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0599-0188-30mg
N-(1,3-benzothiazol-2-yl)-2-{[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
851132-05-3 90%+
30mg
$119.0 2023-05-17
Life Chemicals
F0599-0188-20μmol
N-(1,3-benzothiazol-2-yl)-2-{[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
851132-05-3 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0599-0188-4mg
N-(1,3-benzothiazol-2-yl)-2-{[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
851132-05-3 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0599-0188-100mg
N-(1,3-benzothiazol-2-yl)-2-{[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
851132-05-3 90%+
100mg
$248.0 2023-05-17
Life Chemicals
F0599-0188-3mg
N-(1,3-benzothiazol-2-yl)-2-{[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
851132-05-3 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0599-0188-10mg
N-(1,3-benzothiazol-2-yl)-2-{[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
851132-05-3 90%+
10mg
$79.0 2023-05-17
Life Chemicals
F0599-0188-50mg
N-(1,3-benzothiazol-2-yl)-2-{[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
851132-05-3 90%+
50mg
$160.0 2023-05-17
Life Chemicals
F0599-0188-10μmol
N-(1,3-benzothiazol-2-yl)-2-{[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
851132-05-3 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0599-0188-5mg
N-(1,3-benzothiazol-2-yl)-2-{[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
851132-05-3 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0599-0188-20mg
N-(1,3-benzothiazol-2-yl)-2-{[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
851132-05-3 90%+
20mg
$99.0 2023-05-17

Additional information on N-(1,3-benzothiazol-2-yl)-2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide

Research Brief on N-(1,3-benzothiazol-2-yl)-2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide (CAS: 851132-05-3)

The compound N-(1,3-benzothiazol-2-yl)-2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide (CAS: 851132-05-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and biological activity, as reported in recent academic literature and industry reports.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The structural uniqueness of this molecule, characterized by the benzothiazole and imidazole moieties, contributes to its high binding affinity and selectivity towards target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its interaction with biological targets, providing a foundation for further drug development.

In vitro and in vivo studies have demonstrated promising results, with the compound exhibiting significant efficacy in reducing tumor growth and inflammation in preclinical models. Notably, its pharmacokinetic properties, including bioavailability and metabolic stability, have been optimized through structural modifications, enhancing its potential as a lead compound for therapeutic development. These findings underscore the compound's versatility and its applicability across multiple disease models.

Despite these advancements, challenges remain in translating these preclinical results into clinical applications. Issues such as toxicity profiles, off-target effects, and scalable synthesis methods require further investigation. Ongoing research aims to address these gaps, with several collaborative efforts between academic institutions and pharmaceutical companies focusing on optimizing the compound's safety and efficacy profiles.

In conclusion, N-(1,3-benzothiazol-2-yl)-2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide represents a promising candidate for future drug development. Its unique chemical structure and demonstrated biological activity make it a valuable subject of study in the quest for novel therapeutics. Continued research and collaboration will be essential to fully realize its potential in addressing unmet medical needs.

Recommend Articles

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
江苏科伦多食品配料有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
江苏科伦多食品配料有限公司